Cas no 1354026-29-1 (2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one)

• Product Name: 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one
• CAS No: 1354026-29-1
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2158703
• Update Time: 2025-10-30

2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-propan-1-one
• 2-Amino-1-((S)-3-(isopropyl(methyl)amino)piperidin-1-yl)propan-1-one
• 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one

• Inchi： 1S/C12H25N3O/c1-9(2)14(4)11-6-5-7-15(8-11)12(16)10(3)13/h9-11H,5-8,13H2,1-4H3/t10?,11-/m0/s1
• InChI Key： LKGRNPNOGXRISI-DTIOYNMSSA-N
• SMILES： O=C(C(C)N)N1CCC[C@@H](C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one

Introduction to 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one (CAS No. 1354026-29-1)

2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1354026-29-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate stereospecificity and structural motifs, which make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one features a piperidine ring with a chiral center at the 3-position, combined with an amino group and a propylamine side chain. This configuration not only contributes to its unique physicochemical properties but also opens up possibilities for selective interactions with biological targets. The presence of multiple stereocenters, particularly the (3S)-configuration, underscores the importance of stereochemistry in determining the compound's biological activity and pharmacokinetic behavior.

In recent years, there has been a growing interest in the development of molecules that incorporate piperidine scaffolds, owing to their prevalence in bioactive compounds. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-yl]propan-1-one suggests potential applications in these areas, particularly in the context of central nervous system (CNS) drugs.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The combination of an amino group and a propylamine side chain provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact a drug's efficacy and safety profile.

Recent studies have highlighted the importance of chiral molecules in drug development. The stereochemistry of 2-Amino-1-[(3S)-3-[methyl(propan-2-yl)amino]piperidin-1-y]propan-l-one plays a crucial role in determining its interaction with biological targets. For instance, enantiomeric excess can influence metabolic stability, bioavailability, and side effects. The (3S)-configuration specifically has been observed to confer certain desirable properties in related compounds, such as improved solubility or reduced toxicity. These findings underscore the need for rigorous stereochemical control during synthesis and characterization.

The pharmacological potential of 2-Amino-l-[($\alpha$S)-$\alpha$-[methyl(n-propanol)amino]-piperidin-l]-y-propan-l-one (CAS No. 1354026_29_1) has not yet been fully explored, but preliminary data suggest that it may exhibit activity against several targets of interest. For example, its structural similarity to known CNS-active compounds suggests potential interactions with neurotransmitter receptors or ion channels. Additionally, the presence of both primary and secondary amine groups could enable interactions with enzymes such as kinases or phosphodiesterases, which are often implicated in disease pathogenesis.

In vitro studies have begun to shed light on the compound's biochemical profile. Initial assays indicate that it may exhibit moderate affinity for certain protein targets, although further optimization would likely be required to achieve higher potency. The compound's solubility profile also appears promising, suggesting that it could be formulated into various dosage forms suitable for different therapeutic applications.

The synthesis of 2-Amino-l-[($\alpha$S)-$\alpha$-[methyl(n-propanol)amino]-piperidin-l]-y-propan-l-one presents both challenges and opportunities for synthetic chemists. The key step involves the installation of the chiral center at the 3-position of the piperidine ring, which requires careful selection of reagents and conditions to ensure high enantioselectivity. Additionally, introducing the propylamine side chain while maintaining functional group integrity necessitates precise control over reaction conditions.

Advanced synthetic methodologies, such as asymmetric catalysis or chiral auxiliary-assisted strategies, have been explored to enhance the efficiency and scalability of producing this compound. These approaches not only improve yield but also minimize unwanted byproducts, ensuring a purer final product suitable for downstream applications.

The analytical characterization of CAS No 1354026_29_1 is another critical aspect that requires meticulous attention. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its identity and purity. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) are used to assess impurity profiles and ensure compliance with regulatory standards.

Future research directions for this compound include exploring its pharmacological activity in vivo using relevant animal models. By evaluating its efficacy and safety profiles in vivo, researchers can gain valuable insights into its potential therapeutic applications. Furthermore, investigating its metabolic fate through techniques like mass spectrometry-based metabolomics will provide critical information for optimizing drug-like properties such as bioavailability and half-life.

The development of CAS No 1354026_29_1 also raises important considerations regarding sustainable chemistry practices. As interest grows in green chemistry principles within pharmaceutical research， efforts are being made to develop synthetic routes that minimize waste generation and reduce environmental impact。 This includes exploring alternative solvents， catalytic systems， and energy-efficient reaction conditions。

The economic feasibility of producing CAS No 1354026_29_1 on an industrial scale is another factor that will influence its commercial viability。 By optimizing synthetic protocols， manufacturers can reduce production costs while maintaining high quality standards。 This may involve streamlining reaction sequences， improving yield， or sourcing more cost-effective starting materials。

The regulatory landscape also plays a significant role in determining how quickly this compound can progress from laboratory research to clinical application。 Compliance with guidelines set forth by agencies such as the U.S Food & Drug Administration (FDA)， European Medicines Agency (EMA)， or other regional regulators is essential for ensuring patient safety and efficacy。

In conclusion,CAS No 1354026_29_1 represents an intriguing molecule with potential applications across multiple therapeutic areas。 Its complex structure， stereochemical features， and pharmacological promise make it a subject worthy of further investigation。 As research continues to uncover new insights into its properties， this compound may emerge as a valuable tool for addressing unmet medical needs。